Cas no 20566-80-7 (3-nitro-5-(trifluoromethyl)benzonitrile)

20566-80-7 structure
Product Name:3-nitro-5-(trifluoromethyl)benzonitrile
CAS No:20566-80-7
Molecular Formula:C8H3F3N2O2
Molecular Weight:216.1168
MDL:MFCD03412207
CID:88190
PubChem ID:10727433
3-nitro-5-(trifluoromethyl)benzonitrile Properties
Names and Identifiers
-
- 3-Cyano-5-nitrobenzotrifluoride
- 3-Nitro-5-(trifluoromethyl)benzonitrile
- 3-nitro-5-trifluoromethylbenzonitrile
- Benzonitrile, 3-nitro-5-(trifluoromethyl)-
- PubChem4857
- FSQINZQIPFZWKX-UHFFFAOYSA-N
- SBB064361
- CL8197
- PC9255
- CM13142
- AM61837
- AS01747
- SY030511
- ST2417676
- AB0
- CS-0157686
- AKOS005063727
- SCHEMBL2480998
- DTXSID10444032
- AC-4130
- DS-0846
- MFCD03412207
- A4470
- 20566-80-7
- FT-0651196
-
- MDL: MFCD03412207
- InChIKey: FSQINZQIPFZWKX-UHFFFAOYSA-N
- Inchi: 1S/C8H3F3N2O2/c9-8(10,11)6-1-5(4-12)2-7(3-6)13(14)15/h1-3H
- SMILES: FC(C1C([H])=C(C#N)C([H])=C(C=1[H])[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 216.01500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 0
- Monoisotopic Mass: 216.01466183g/mol
- Heavy Atom Count: 15
- Complexity: 301
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 69.6
Experimental Properties
- LogP: 3.00848
- PSA: 69.61000
- Refractive Index: 1.499
- Boiling Point: 241.8℃ at 760 mmHg
- Flash Point: 100.047 °C
- Density: 1.498
3-nitro-5-(trifluoromethyl)benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002AQ3-1g |
Benzonitrile, 3-nitro-5-(trifluoromethyl)- |
20566-80-7 | 98% | 1g |
$8.00 | 2025-02-19 | |
A2B Chem LLC | AB06411-1g |
3-Cyano-5-nitrobenzotrifluoride |
20566-80-7 | 98% | 1g |
$8.00 | 2024-04-20 | |
Aaron | AR002AYF-1g |
Benzonitrile, 3-nitro-5-(trifluoromethyl)- |
20566-80-7 | 97% | 1g |
$6.00 | 2025-01-21 | |
abcr | AB134719-1 g |
3-Cyano-5-nitrobenzotrifluoride, 98%; . |
20566-80-7 | 98% | 1 g |
€80.40 | 2023-07-20 | |
Ambeed | A750024-1g |
3-Nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 98% | 1g |
$10.0 | ||
Apollo Scientific | PC9255-1g |
3-Cyano-5-nitrobenzotrifluoride |
20566-80-7 | 97% | 1g |
£15.00 | 2025-02-22 | |
Crysdot LLC | CD12097655-5g |
3-Cyano-5-nitrobenzotrifluoride |
20566-80-7 | 95+% | 5g |
$68 | 2024-07-24 | |
eNovation Chemicals LLC | D913190-25g |
3-Nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95% | 25g |
$195 | 2022-10-17 | |
Fluorochem | 045072-1g |
3-Nitro-5-(trifluoromethyl)benzonitrile |
20566-80-7 | 95% | 1g |
£12.00 | 2022-03-01 | |
TRC | C907390-1g |
3-Cyano-5-nitrobenzotrifluoride |
20566-80-7 | 1g |
$ 50.00 | 2022-06-06 |
3-nitro-5-(trifluoromethyl)benzonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:20566-80-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:20566-80-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-nitro-5-(trifluoromethyl)benzonitrile Related Literature
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Jenu V. Chacko,Alexandra B. Schroeder,Trish T. Hoang,Angela L. F. Gibson Org. Biomol. Chem., 2019,17, 9906-9912
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Janine Jeschke,Stefan Möckel,Marcus Korb,Tobias Rüffer,Khaybar Assim,Gordon Herwig,Heinrich Lang J. Mater. Chem. C, 2016,4, 2319-2328
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Nataliya E. Borisova,Rizvan K. O. Askerov,Abel M. Maharramov,Victor N. Khrustalev,Marina D. Reshetova,Yuri A. Ustunyuk Dalton Trans., 2010,39, 5768-5771
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Yan Li Wang,Hui Jun Liu,Chao Liu Zeng RSC Adv., 2016,6, 55953-55960
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L. H. Jin,Y. N. Li,J. Q. Feng,Y. Wang,C. S. Li,Z. M. Yu,L. Lei,G. Y. Zhao,A. Sulpice,P. X. Zhang CrystEngComm, 2017,19, 795-801
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Huixia Zhang,Liu Yang,Xin Chen,Shuai Zhang,Shiqi Chen,Daowen Li,Cun Li,Haiyang Jiang Analyst, 2023,148, 1603-1610
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Hanine Zakaria,Riham El Kurdi,Digambara Patra RSC Adv., 2022,12, 28245-28253
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Gianluca Ambrosi,Samuele Ciattini,Mauro Formica,Vieri Fusi,Luca Giorgi,Eleonora Macedi,Mauro Micheloni,Paola Paoli,Patrizia Rossi,Giovanni Zappia Chem. Commun., 2009, 7039-7041
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Yuhao Wu,Shuchang Li,Haokun Li,Zhenpin Lu J. Mater. Chem. C, 2023,11, 7144-7158
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Kirsten Gracie,Elon Correa,Samuel Mabbott,Jennifer A. Dougan,Duncan Graham,Royston Goodacre,Karen Faulds Chem. Sci., 2014,5, 1030-1040
Recommended suppliers
Amadis Chemical Company Limited
(CAS:20566-80-7)3-nitro-5-(trifluoromethyl)benzonitrile

Purity:99%
Quantity:100g
Price($):230.0